2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate
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Description
2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate is an organic compound that belongs to the class of thiocyanates This compound is characterized by the presence of a thiocyanate group (-SCN) attached to a propanoate backbone, which is further substituted with a 2-chloroethyl group and a 2-methylphenyl group
Properties
IUPAC Name |
2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClNO2S/c1-10-4-2-3-5-11(10)8-12(18-9-15)13(16)17-7-6-14/h2-5,12H,6-8H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGLJNHOLEBIZPZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(C(=O)OCCCl)SC#N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClNO2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.77 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate can be achieved through a multi-step process involving the following key steps:
Formation of the Propanoate Backbone: The initial step involves the preparation of the propanoate backbone, which can be achieved through the esterification of a suitable carboxylic acid with an alcohol.
Introduction of the 2-chloroethyl Group: The 2-chloroethyl group can be introduced through a nucleophilic substitution reaction, where a suitable leaving group (e.g., a halide) is replaced by the 2-chloroethyl group.
Attachment of the 2-methylphenyl Group: The 2-methylphenyl group can be introduced through a Friedel-Crafts alkylation reaction, where an aromatic ring is alkylated using an alkyl halide in the presence of a Lewis acid catalyst.
Incorporation of the Thiocyanate Group:
Industrial Production Methods
Industrial production of 2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate typically involves the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include the use of catalysts, solvents, and purification techniques such as distillation and recrystallization to achieve the desired product.
Chemical Reactions Analysis
Types of Reactions
2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate can undergo various types of chemical reactions, including:
Oxidation: The thiocyanate group can be oxidized to form sulfonyl derivatives.
Reduction: The compound can be reduced to form amines or other reduced derivatives.
Substitution: The chloroethyl group can undergo nucleophilic substitution reactions to form a variety of substituted derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.
Reduction: Common reducing agents include lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.
Substitution: Common nucleophiles include amines, thiols, and alkoxides.
Major Products Formed
Oxidation: Sulfonyl derivatives.
Reduction: Amines and other reduced derivatives.
Substitution: Substituted derivatives with various functional groups.
Scientific Research Applications
2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate has several scientific research applications, including:
Chemistry: Used as a building block in organic synthesis to create more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development and as a pharmacological agent.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate involves its interaction with molecular targets and pathways within biological systems. The thiocyanate group can interact with nucleophilic sites in proteins and enzymes, leading to the formation of covalent bonds and subsequent modulation of biological activity. The chloroethyl group can also participate in alkylation reactions, further contributing to the compound’s biological effects.
Comparison with Similar Compounds
Similar Compounds
2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate: Characterized by the presence of a thiocyanate group, 2-chloroethyl group, and 2-methylphenyl group.
2-chloroethyl 3-(2-methylphenyl)-2-cyanopropanoate: Similar structure but with a cyanide group instead of a thiocyanate group.
2-chloroethyl 3-(2-methylphenyl)-2-isothiocyanatopropanoate: Similar structure but with an isothiocyanate group instead of a thiocyanate group.
Uniqueness
2-chloroethyl 3-(2-methylphenyl)-2-thiocyanatopropanoate is unique due to the presence of the thiocyanate group, which imparts distinct chemical reactivity and potential biological activity. The combination of the 2-chloroethyl group and the 2-methylphenyl group further enhances its versatility and applicability in various fields of research and industry.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
